1-ethyl-N-(4-ethylbenzyl)-1H-benzimidazol-2-amine

• IUPAC Name: 1-ethyl-N-[(4-ethylphenyl)methyl]benzimidazol-2-amine
• InChI: InChI=1S/C18H21N3/c1-3-14-9-11-15(12-10-14)13-19-18-20-16-7-5-6-8-17(16)21(18)4-2/h5-12H,3-4,13H2,1-2H3,(H,19,20)
• InChI Key: YIRVQRJEYDWJOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CNC2=NC3=CC=CC=C3N2CC
• Molecular Formula: C18H21N3
• Molecular Weight: 279.4 g/mol

Description

1-ethyl-N-(4-ethylbenzyl)-1H-benzimidazol-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as EBA, and it is a benzimidazole derivative. The chemical structure of EBA consists of an ethyl group, a benzyl group, and a benzimidazole ring.

Mechanism of Action

The mechanism of action of EBA is not fully understood, but it is believed to involve the inhibition of protein kinases. EBA has been shown to inhibit the activity of several protein kinases, including AKT and ERK, which are involved in various cellular processes, such as cell proliferation and survival. By inhibiting these enzymes, EBA may prevent the growth and proliferation of cancer cells and improve glucose tolerance and insulin sensitivity.
Biochemical and Physiological Effects:
EBA has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. EBA has also been investigated for its potential use as an antidiabetic agent, as it has been shown to improve glucose tolerance and insulin sensitivity in animal models. Additionally, EBA has been shown to inhibit the activity of protein kinases, which are enzymes that play a critical role in cell signaling and regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EBA in lab experiments is its potent antitumor activity against various cancer cell lines. This makes it a promising candidate for the development of novel anticancer drugs. Additionally, EBA has been shown to exhibit excellent corrosion inhibition properties, which make it a promising candidate for use in industrial applications.
However, one of the limitations of using EBA in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, EBA has not been extensively studied in humans, so its safety and efficacy in clinical settings are not well established.

Future Directions

There are several future directions for research on EBA. One area of research could focus on the development of novel anticancer drugs based on the structure of EBA. Another area of research could focus on the use of EBA as a corrosion inhibitor for various metals in industrial applications. Additionally, further studies are needed to establish the safety and efficacy of EBA in clinical settings.

Synthesis Methods

The synthesis of EBA involves the reaction of 4-ethylbenzylamine with 2-aminobenzimidazole in the presence of an acid catalyst. This reaction results in the formation of EBA, which can be purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

EBA has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, EBA has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. EBA has also been investigated for its potential use as an antidiabetic agent, as it has been shown to improve glucose tolerance and insulin sensitivity in animal models.
In biochemistry, EBA has been studied for its ability to inhibit the activity of protein kinases, which are enzymes that play a critical role in cell signaling and regulation. EBA has been shown to inhibit the activity of several protein kinases, including AKT and ERK, which are involved in various cellular processes, such as cell proliferation and survival.
In material science, EBA has been investigated for its potential use as a corrosion inhibitor for various metals, including steel and aluminum. EBA has been shown to exhibit excellent corrosion inhibition properties, which make it a promising candidate for use in industrial applications.